N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[2-[5-[(2-fluorophenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C23H22FN7O3S/c1-14-8-20(33)31-16(12-35-23(31)28-14)9-19(32)25-6-7-30-21-17(10-27-30)22(34)29(13-26-21)11-15-4-2-3-5-18(15)24/h2-5,8,10,13,16H,6-7,9,11-12H2,1H3,(H,25,32)
• InChI Key: LZHSGQZTLNSYTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC=CC=C5F
• Molecular Formula: C23H22FN7O3S
• Molecular Weight: 495.5 g/mol

Description

N-(2-(5-(2-fluorobenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C23H22FN7O3S and its molecular weight is 495.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Compounds featuring fluoro substituents and pyrazolo[3,4-d]pyrimidin structures have demonstrated significant anti-cancer activities against various cancer cell lines. For instance, a study on novel fluoro-substituted compounds revealed their potential in treating lung cancer through their anticancer activity at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005). Another research found that pyrazolo[1,5-a]pyrimidines, related to the compound of interest, exhibited promising in vitro binding potential to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes, suggesting their utility in neuroinflammation PET imaging (Damont et al., 2015).

Anti-Inflammatory and Analgesic Activities

Thiazolo[3,2-a]pyrimidine derivatives have been designed and synthesized, showing significant anti-inflammatory and antinociceptive activities, indicating their potential for developing new therapeutic agents for inflammation and pain (Alam, Khan, Siddiqui, & Ahsan, 2010).

Imaging and Diagnostic Applications

Pyrazolo[1,5-a]pyrimidines have been explored for their utility as ligands for TSPO, facilitating the development of PET radiotracers for imaging neuroinflammation and potentially cancer (Damont et al., 2015). This highlights the compound's relevance in diagnostic imaging and the investigation of diseases associated with TSPO expression.

Antimicrobial Activity

Research on derivatives incorporating pyrazolo[3,4-d]pyrimidine and thiazolo[3,2-a]pyrimidine scaffolds has demonstrated antimicrobial activity, suggesting potential applications in combating bacterial and fungal infections (Khobragade et al., 2010).